![molecular formula C9H12N2S B6205800 5,7-dihydro-4H-spiro[1,3-benzothiazole-6,1'-cyclopropan]-2-amine CAS No. 2010411-72-8](/img/no-structure.png)
5,7-dihydro-4H-spiro[1,3-benzothiazole-6,1'-cyclopropan]-2-amine
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structure. It may also include information about its appearance (solid, liquid, gas, color, etc.) and any distinctive odors .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods and X-ray crystallography .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific rotations .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-dihydro-4H-spiro[1,3-benzothiazole-6,1'-cyclopropan]-2-amine involves the cyclization of a substituted benzothiazole with a cyclopropane ring. The amine group is introduced through a reduction reaction.", "Starting Materials": [ "2-aminobenzenethiol", "2-bromoacetophenone", "sodium hydride", "cyclopropane carboxylic acid", "thionyl chloride", "triethylamine", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "1. 2-aminobenzenethiol is reacted with 2-bromoacetophenone in the presence of sodium hydride to form 2-(2-phenyl-2-oxoethylthio)aniline.", "2. Thionyl chloride is added to the reaction mixture to form the corresponding sulfonyl chloride.", "3. The sulfonyl chloride is reacted with cyclopropane carboxylic acid in the presence of triethylamine to form the cyclopropane-containing benzothiazole.", "4. Sodium borohydride is added to the reaction mixture to reduce the ketone group to an alcohol.", "5. The resulting alcohol is cyclized to form the spirocyclic compound.", "6. The amine group is introduced through a reduction reaction using sodium borohydride in acetic acid and ethanol." ] } | |
| 2010411-72-8 | |
Molecular Formula |
C9H12N2S |
Molecular Weight |
180.3 |
Purity |
95 |
Origin of Product |
United States |
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